Cas no 5777-21-9 (3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde)
5777-21-9 structure
Product Name:3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde
CAS No:5777-21-9
MF:C4H3NO3
MW:113.071521043777
CID:1090776
PubChem ID:5324210
Update Time:2025-04-20
3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde
- 3-oxo-2,3-dihydro-isoxazole-5-carbaldehyde
- 5777-21-9
- AKOS006372244
- InChI=1/C4H3NO3/c6-2-3-1-4(7)5-8-3/h1-2H,(H,5,7
- 3-Oxo-2,3-dihydro-1,2-oxazole-5-carbaldehyde
- SCHEMBL8815797
- DTXSID80415895
- 3-oxo-1,2-oxazole-5-carbaldehyde
-
- Inchi: 1S/C4H3NO3/c6-2-3-1-4(7)5-8-3/h1-2H,(H,5,7)
- InChI Key: MTVFKTPLKNPKCM-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC(N1)=O
Computed Properties
- Exact Mass: 113.011292958g/mol
- Monoisotopic Mass: 113.011292958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 55.4Ų
3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,Store in freezer, under -20°C
3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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